Cas no 18628-73-4 (Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI))

• Product Name: Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI)
• CAS No: 18628-73-4
• MF: C₉H₂₁O₂PS
• MW: 224.300602674484
• CID: 223479
• PubChem ID: 305792
• Update Time: 2025-04-19

Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI)
• AC1L77LS
• Ambcb5115906
• dibutoxy-methyl-sulfanylidene-
• Di-n-butyl-methylphosphonothionat
• methyl-thiophosphonic acid O,O'-dibutyl ester
• Methylthiophosphonsaeure-dibutylester
• Methyl-thiophosphonsaeure-O,O'-dibutylester
• Methyl-thiophosphonsaeure-O,O-dibutylester
• NSC202855
• O,O-dibutyl methylphosphonothioate
• 18628-73-4
• DTXSID70308262
• dibutoxy-methyl-sulfanylidene-lambda5-phosphane
• NSC-202855

• Inchi： 1S/C9H21O2PS/c1-4-6-8-10-12(3,13)11-9-7-5-2/h4-9H2,1-3H3
• InChI Key： FCOHOEULLNQVHS-UHFFFAOYSA-N
• SMILES： S=P(C)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 224.09998808g/mol
• Monoisotopic Mass: 224.09998808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.6Ų